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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

overcoming common challenges during the implementation of SAP S/4HANA.

Frequently Asked Questions (FAQs)
Q1: What are the most common technical challenges encountered during an SAP S/4HANA

implementation in a research and development (R&D) environment?

A1: The most prevalent technical challenges include:

Data Migration: Migrating complex and often unstructured research data, such as clinical trial

data or experimental results, from legacy systems can be a significant hurdle.[1][2][3]

Ensuring data integrity, accuracy, and consistency is paramount.[1][3]

System Integration: Integrating SAP S/4HANA with specialized laboratory systems like

Laboratory Information Management Systems (LIMS) and Electronic Lab Notebooks (ELNs)

is a primary concern.[4][5] This involves complex data mapping and ensuring seamless

communication between systems.
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Custom Code Adaptation: Legacy systems in R&D environments often have a significant

amount of custom code that may not be compatible with SAP S/4HANA.[1][6][7] Identifying,

analyzing, and adapting this custom code is a critical and often time-consuming task.[7]

Regulatory Compliance: Ensuring that the implemented SAP S/4HANA system complies with

industry regulations such as GxP (Good Laboratory/Manufacturing/Clinical Practice) and

FDA 21 CFR Part 11 is a major challenge.[8][9][10][11] This requires a thorough validation

process.[8][9]

Lack of In-house Expertise: Many organizations lack the necessary in-house technical

expertise to manage an SAP S/4HANA implementation, leading to reliance on external

consultants.[1]

Q2: How can we prepare our research data for migration to SAP S/4HANA?

A2: Preparing research data for migration involves several key steps:

Data Cleansing: Start by cleaning your existing data to remove duplicates, correct

inaccuracies, and complete any missing information.[1][3] This is a critical first step to ensure

the quality of data in the new system.

Data Governance: Establish clear data governance policies to define data ownership,

standards, and quality metrics.

Data Mapping: Create a comprehensive data mapping strategy to define how data from your

legacy systems will be structured in SAP S/4HANA.[12]

Data Validation: Implement robust data validation processes to ensure data accuracy and

integrity throughout the migration process.[12]

Q3: What are the key considerations for integrating SAP S/4HANA with a Laboratory

Information Management System (LIMS)?

A3: Key considerations for LIMS integration include:

Interface Selection: Determine the appropriate integration method. The SAP Quality

Management Inspection Data Interface (QM-IDI) is a standard interface for transferring
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inspection lots and results between SAP and LIMS.[13][14][15][16]

Data Exchange: Define the scope of data to be exchanged, which typically includes

inspection lots, sample data, test results, and usage decisions.

Master Data Alignment: Ensure that master data, such as material specifications and

inspection plans, are aligned between SAP S/4HANA and the LIMS.

Error Handling: Establish a robust error handling mechanism to manage any issues that may

arise during data exchange.

Q4: How do we ensure our SAP S/4HANA system is GxP compliant?

A4: Ensuring GxP compliance requires a structured validation approach:

Validation Planning: Develop a comprehensive validation plan that outlines the scope,

approach, and deliverables for system validation.[8][9]

Risk Assessment: Conduct a risk assessment to identify and mitigate potential compliance

risks.

Testing and Documentation: Thoroughly test the system to ensure it meets all GxP

requirements and document all validation activities.[8][9] This includes Installation

Qualification (IQ), Operational Qualification (OQ), and Performance Qualification (PQ).[8]

Change Control: Implement a robust change control process to manage any changes to the

validated system.

Q5: What is the role of the ABAP Test Cockpit (ATC) in custom code adaptation?

A5: The ABAP Test Cockpit (ATC) is a key tool for managing custom code adaptation. It allows

you to perform static code analysis to identify custom code that is not compatible with SAP

S/4HANA.[7][17] The ATC can detect issues such as syntax errors, use of obsolete objects,

and performance bottlenecks.[7] The results of the ATC checks provide a clear roadmap for

remediating your custom code.[17]
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The following table summarizes key quantitative data from a 2025 SAPinsider benchmark

report on SAP S/4HANA migrations.[18]

Challenge/Metric
Percentage of
Respondents

Key Insight

Primary Barrier to Migration 62%

High project costs remain the

most significant hurdle for

organizations considering a

move to SAP S/4HANA.

Concern about Project

Duration
55%

A significant increase from

37% in the previous year,

indicating growing

apprehension about the time

required for implementation.

Reliance on Internal Teams 10%

A notable decrease from 24%

in 2022, suggesting a widening

skills gap and increased

reliance on external expertise.

Adoption Status: Already

Transitioned
31%

A 10% increase from the

previous year, showing steady

progress in S/4HANA

adoption.

Adoption Status: In

Implementation
26%

An increase from 20% in the

prior year, indicating a growing

number of active migration

projects.

Troubleshooting Guides
Guide 1: Troubleshooting Data Migration Errors with the
SAP S/4HANA Migration Cockpit
Issue: Data migration jobs are failing or running for an extended period in the SAP S/4HANA

Migration Cockpit when migrating clinical trial data.
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Experimental Protocol (Troubleshooting Steps):

Initial Assessment:

Error Message Analysis: Carefully review the error messages in the Migration Cockpit log.

Common errors include data formatting issues, missing mandatory fields, and invalid

values.

Check Job Status: In the Migration Cockpit, check the status of the migration jobs. Look

for jobs that are stuck in a "Running" or "Failed" state.

Data Validation:

Source Data Verification: Manually review a sample of the source data file to ensure it

aligns with the expected format and data types for the target fields in S/4HANA.

Cross-reference with Data Mapping: Verify that the data mapping between the source and

target systems is accurate and complete. Pay close attention to custom fields.

System and Configuration Checks:

Review Migration Object Documentation: Consult the documentation for the specific

migration object you are using to ensure all prerequisites are met.

Check for Missing Configuration: In some cases, migration errors can be caused by

missing configuration in the target S/4HANA system. For example, a required plant or

company code may not be set up correctly.

Specific Error Scenarios and Solutions:
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Error Scenario Potential Cause Recommended Solution

Invalid date format

The date format in the source

file does not match the

expected format in S/4HANA.

Correct the date format in the

source file to match the

S/4HANA standard (e.g.,

YYYYMMDD).

"Value X is not a valid value for

field Y"

The source data contains a

value that is not configured in

the corresponding field's value

help in S/4HANA.

Add the missing value to the

configuration for field Y in

S/4HANA or correct the value

in the source file.

Missing mandatory field

A required field in the

S/4HANA target structure is

not populated in the source

file.

Identify the missing mandatory

field and populate it with the

correct data in the source file.

Duplicate record

The source file contains

duplicate records that violate a

unique key constraint in the

target table.

Identify and remove the

duplicate records from the

source file.

Data Migration Workflow Diagram

Start Data Migration Extract Data from Legacy System Cleanse and Transform Data

Validate Data Load Data using Migration Cockpit

Error Handling

Errors?

Reconcile Migrated Data End Data Migration

Yes

No

Click to download full resolution via product page

Caption: A simplified workflow for data migration to SAP S/4HANA.

Guide 2: Troubleshooting LIMS Integration via QM-IDI
Issue: Test results from the LIMS are not being successfully transferred to SAP S/4HANA

Quality Management.
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Experimental Protocol (Troubleshooting Steps):

Interface Monitoring:

Check IDoc Status: In SAP S/4HANA, use transaction WE02 or WE05 to monitor the

status of incoming IDocs from the LIMS. Look for IDocs with a status of '51' (Application

document not posted) or '52' (Application document not posted, can be posted again).

Review LIMS Interface Logs: Check the interface logs on the LIMS side to ensure that the

data was sent successfully.

Configuration Verification:

QM-IDI Configuration: In the SAP Customizing Implementation Guide (IMG), verify the

configuration for the QM-IDI interface, including the definition of the LIMS system and the

assignment of inspection types.

RFC Destination: Check the RFC (Remote Function Call) destination in transaction SM59

to ensure that the connection to the LIMS system is active and functioning correctly.

Master Data Alignment:

Inspection Plan: Ensure that an active and valid inspection plan exists in S/4HANA for the

material and plant combination.

Master Inspection Characteristics (MICs): Verify that the MICs used in the LIMS are

correctly mapped to the corresponding MICs in S/4HANA.

Common Error Messages and Solutions:

Troubleshooting & Optimization
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Error Message Potential Cause Recommended Solution

"Inspection lot XXXXX does

not exist"

The inspection lot number sent

from the LIMS is incorrect or

does not exist in S/4HANA.

Verify the inspection lot

number in both systems.

Ensure that the inspection lot

was created in S/4HANA

before the results were sent

from the LIMS.

"No inspection plan could be

found"

An active inspection plan is

missing for the material in

S/4HANA.

Create and release a valid

inspection plan for the material

in S/4HANA using transaction

QP01.

"User is not authorized for this

transaction"

The user account used for the

RFC connection does not have

the necessary authorizations in

S/4HANA.

Assign the required

authorizations to the RFC user

in S/4HANA using transaction

SU01.

"Characteristic results cannot

be processed"

There is a mismatch in the

master inspection

characteristics between the

LIMS and S/4HANA.

Ensure that the MICs are

correctly defined and mapped

in both systems.

LIMS Integration Signaling Pathway
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SAP S/4HANA

LIMS

Quality Management (QM)

Inspection Lot Creation

Triggers

Results Recording

LIMS System

QM-IDI: Send Inspection Lot

Usage Decision

Sample Login

Test Execution

Results Entry

QM-IDI: Send Results

Click to download full resolution via product page

Caption: Data flow between SAP S/4HANA QM and a LIMS.
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Conclusion
A successful SAP S/4HANA implementation in a research-focused environment requires

careful planning and execution, with a strong emphasis on data management, system

integration, and regulatory compliance. By understanding the common challenges and utilizing

a structured approach to troubleshooting, research organizations can leverage the full potential

of SAP S/4HANA to streamline their processes and accelerate innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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